Cas no 2408429-73-0 (5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid)

• Product Name: 5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid
• CAS No: 2408429-73-0
• MF: C₈H₈BNO₃
• MW: 176.965022087097
• MDL: MFCD26520387
• CID: 4776677
• Update Time: 2026-02-26

5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• SB36055
• 5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid
• (5-Oxo-6,7-dihydro-5H-cyclopenta[b]pyridin-3-yl)boronic acid

• MDL： MFCD26520387
• Inchi： 1S/C8H8BNO3/c11-8-2-1-7-6(8)3-5(4-10-7)9(12)13/h3-4,12-13H,1-2H2
• InChI Key： DQYJZRJRMOWWGJ-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(B(O)O)=CN=C2CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Topological Polar Surface Area: 70.4

Additional information on 5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid

Comprehensive Overview of 5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid (CAS No. 2408429-73-0)

5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid (CAS No. 2408429-73-0) is a specialized boronic acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of heterocyclic boronic acids, which are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. The unique pyrindine scaffold combined with the boronic acid functional group makes this compound a valuable building block for designing novel therapeutic agents.

In recent years, the demand for boronic acid-based compounds has surged due to their versatility in medicinal chemistry and bioconjugation. Researchers are particularly interested in 5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid for its potential in targeting enzyme inhibition and proteasome modulation, which are hot topics in oncology and neurodegenerative disease research. Its CAS No. 2408429-73-0 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and fragment-based drug design.

The compound’s structural uniqueness lies in its fused pyrindine ring system, which offers a rigid framework for molecular recognition. This feature is critical for developing selective kinase inhibitors, a trending area in precision medicine. Additionally, the boronic acid moiety enhances its utility in biomarker detection and diagnostic applications, aligning with the current focus on personalized healthcare.

From a synthetic perspective, 5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid is often employed in catalyzed C-C bond formation, a process central to green chemistry initiatives. Its compatibility with aqueous reaction conditions and low toxicity profile makes it an attractive choice for sustainable synthesis. These attributes resonate with the increasing emphasis on environmentally friendly methodologies in the chemical industry.

In summary, 5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid (CAS No. 2408429-73-0) is a multifaceted compound bridging drug discovery, material science, and catalytic applications. Its relevance to cutting-edge research ensures its prominence in academic and industrial settings, making it a subject of ongoing exploration and innovation.